Cas no 1238837-50-7 (gentiside J)

• Product Name: gentiside J
• CAS No: 1238837-50-7
• Molecular Formula: C₂₉H₅₀O₄
• Molecular Weight: 462.7049
• CID: 2066416
• PubChem ID: 14177660

gentiside J Properties

Names and Identifiers

• gentiside J
• 1238837-50-7
• CHEMBL1254431
• docosyl 2,3-dihydroxybenzoate
• AKOS040761778
• CS-0159113
• Gentiside J
• NZB83750

• InChIKey： ZYHQORYZNVHDNT-UHFFFAOYSA-N
• Inchi： InChI=1S/C29H50O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-33-29(32)26-23-22-24-27(30)28(26)31/h22-24,30-31H,2-21,25H2,1H3
• SMILES： CCCCCCCCCCCCCCCCCCCCCCOC(=O)C1=C(C(=CC=C1)O)O

Computed Properties

• Exact Mass: 462.37091007g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 23
• Monoisotopic Mass: 462.37091007g/mol
• Heavy Atom Count: 33
• Complexity: 439
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Boiling Point: 562.7±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 170.3±18.1 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Hydroxybenzoic acid esters